Cas no 79784-62-6 (4-pentanoylbenzoic acid)

• Product Name: 4-pentanoylbenzoic acid
• CAS No: 79784-62-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1065627
• PubChem ID: 25015813
• Update Time: 2025-04-20

4-pentanoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-pentanoylbenzoic acid
• 4-Pentanoylbenzoic acid
• p-valerylbenzoic acid
• 79784-62-6
• GWNGCRPYKPVEBL-UHFFFAOYSA-N
• 4-Pentanoylbenzoicacid
• A864804
• 4-pentanoyl-benzoic acid
• SCHEMBL5456494
• 4-pentanoylbenzoic acid

• MDL： MFCD24489986
• Inchi： 1S/C12H14O3/c1-2-3-4-11(13)9-5-7-10(8-6-9)12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
• InChI Key： GWNGCRPYKPVEBL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)CCCC

Computed Properties

• Exact Mass: 206.094
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones